Cas no 2171734-92-0 (4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid)

• Product Name: 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid
• CAS No: 2171734-92-0
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5966777
• PubChem ID: 165554787
• Update Time: 2025-10-25

4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid
• 4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid
• 2171734-92-0
• EN300-1542998

• Inchi： 1S/C28H26N2O5/c31-26(29-19-14-12-18(13-15-19)27(32)33)25(17-6-5-7-17)30-28(34)35-16-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-4,8-15,17,24-25H,5-7,16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： NVSNBBNSSSBOSZ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NC1C=CC(C(=O)O)=CC=1)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid

Recent Advances in the Study of 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid (CAS: 2171734-92-0)

The compound 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid (CAS: 2171734-92-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, the compound has shown potent activity against protein kinases that are often dysregulated in cancer cells. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Further investigations into the mechanism of action of 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid have revealed its ability to modulate key signaling pathways, including the MAPK and PI3K/AKT cascades. These pathways play critical roles in cell proliferation, survival, and differentiation, making them attractive targets for therapeutic intervention. The compound's ability to selectively inhibit these pathways without significant off-target effects highlights its potential as a targeted therapy.

In addition to its anticancer properties, recent research has explored the compound's potential applications in treating inflammatory and autoimmune diseases. Studies have shown that 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid can suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in immune cells. This anti-inflammatory activity, combined with its favorable pharmacokinetic profile, positions the compound as a promising candidate for further development in this therapeutic area.

Despite these encouraging results, challenges remain in the development of 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further optimization and preclinical testing. Ongoing research is focused on structural modifications to enhance the compound's drug-like properties while maintaining its biological activity.

In conclusion, 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid (CAS: 2171734-92-0) represents a promising scaffold for the development of novel therapeutics targeting cancer and inflammatory diseases. The latest research highlights its potential as a selective inhibitor of key signaling pathways, with encouraging results in both in vitro and preliminary in vivo studies. Continued efforts in synthetic optimization and preclinical evaluation will be essential to advance this compound toward clinical development.